Cas no 123469-53-4 (7-(Phenylsulfonyl)aminoheptanoic acid)

7-(Phenylsulfonyl)aminoheptanoic acid is a synthetic organic compound featuring a phenylsulfonyl group linked to an aminoheptanoic acid backbone. This structure combines a sulfonamide moiety with a seven-carbon aliphatic chain terminated by a carboxylic acid, making it a versatile intermediate in medicinal chemistry and peptide synthesis. The phenylsulfonyl group enhances stability and modulates reactivity, while the carboxylic acid functionality allows for further derivatization or conjugation. Its balanced hydrophobicity and polar characteristics make it suitable for designing enzyme inhibitors or bioactive probes. The compound's well-defined structure and functional groups facilitate precise modifications, supporting applications in drug discovery and biochemical research. Its purity and consistent performance are critical for reproducible experimental outcomes.
7-(Phenylsulfonyl)aminoheptanoic acid structure
123469-53-4 structure
Product name:7-(Phenylsulfonyl)aminoheptanoic acid
CAS No:123469-53-4
MF:C13H19NO4S
MW:285.359262704849
MDL:MFCD01230276
CID:3034099
PubChem ID:3130882

7-(Phenylsulfonyl)aminoheptanoic acid Chemical and Physical Properties

Names and Identifiers

    • 7-(phenylsulfonylamino)enanthic acid
    • 7-Benzenesulfonylamino-heptanoic acid
    • 7-[(PHENYLSULFONYL)AMINO]HEPTANOIC ACID
    • 7-(benzenesulfonamido)heptanoic acid
    • 7-benzenesulfonamidoheptanoic acid
    • 7-(Phenylsulfonamido)heptanoic acid
    • MLS000068559
    • 7-(Phenylsulfonamido)heptanoicacid
    • HMS2419M09
    • 7-(benzenesulphonamido)heptanoic acid
    • STK149314
    • 7-(Phenylsulfonylamino)heptanoic acid
    • Heptanoic acid, 7-benzenesulfonylamino
    • Z45549572
    • SR-01000357624
    • SCHEMBL9869749
    • MFCD01230276
    • H35337
    • LS-08763
    • VYASIDRVJHKUNA-UHFFFAOYSA-N
    • DTXSID70877307
    • DTXCID901015386
    • SB82273
    • SMR000123010
    • CS-0314293
    • SR-01000357624-1
    • 123469-53-4
    • CHEMBL56419
    • AKOS000183114
    • EN300-7386835
    • ALBB-025987
    • Heptanoic acid, 7-[(phenylsulfonyl)amino]-
    • 7-(Phenylsulfonyl)aminoheptanoic acid
    • MDL: MFCD01230276
    • Inchi: 1S/C13H19NO4S/c15-13(16)10-6-1-2-7-11-14-19(17,18)12-8-4-3-5-9-12/h3-5,8-9,14H,1-2,6-7,10-11H2,(H,15,16)
    • InChI Key: VYASIDRVJHKUNA-UHFFFAOYSA-N
    • SMILES: S(C1C([H])=C([H])C([H])=C([H])C=1[H])(N([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])(=O)=O

Computed Properties

  • Exact Mass: 285.10347926Da
  • Monoisotopic Mass: 285.10347926Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 91.8

7-(Phenylsulfonyl)aminoheptanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB371071-500 mg
7-[(Phenylsulfonyl)amino]heptanoic acid
123469-53-4
500MG
€165.80 2023-02-20
abcr
AB371071-5 g
7-[(Phenylsulfonyl)amino]heptanoic acid
123469-53-4
5g
€456.10 2023-04-26
TRC
P228300-1000mg
7-[(Phenylsulfonyl)amino]heptanoic acid
123469-53-4
1g
$ 390.00 2022-06-03
Key Organics Ltd
LS-08763-5G
7-benzenesulfonamidoheptanoic acid
123469-53-4 >95%
5g
£433.00 2025-02-08
Enamine
EN300-7386835-0.05g
7-benzenesulfonamidoheptanoic acid
123469-53-4
0.05g
$148.0 2023-05-26
A2B Chem LLC
AI15380-25g
7-[(Phenylsulfonyl)amino]heptanoic acid
123469-53-4 >95%
25g
$1516.00 2024-04-20
A2B Chem LLC
AI15380-5g
7-[(Phenylsulfonyl)amino]heptanoic acid
123469-53-4 >95%
5g
$620.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1384963-5g
7-(Phenylsulfonamido)heptanoic acid
123469-53-4 97%
5g
¥4956.00 2024-08-09
abcr
AB371071-1 g
7-[(Phenylsulfonyl)amino]heptanoic acid
123469-53-4
1g
€197.30 2023-04-26
abcr
AB371071-5g
7-[(Phenylsulfonyl)amino]heptanoic acid; .
123469-53-4
5g
€445.00 2025-03-19

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Amadis Chemical Company Limited
(CAS:123469-53-4)7-(Phenylsulfonyl)aminoheptanoic acid
A1166204
Purity:99%
Quantity:5g
Price ($):317.0